[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl]methanamine hydrochloride

• IUPAC Name: [2-(2,2,2-trifluoroethyl)pyrazol-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C6H8F3N3.ClH/c7-6(8,9)4-12-5(3-10)1-2-11-12;/h1-2H,3-4,10H2;1H
• InChI Key: XURDLLWSWYPYCN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1)CC(F)(F)F)CN.Cl
• Molecular Formula: C6H9ClF3N3
• Molecular Weight: 215.60 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be represented by its InChI code. For “[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl]methanamine hydrochloride”, the InChI code is 1S/C6H8F3N3/c7-6(8,9)4-12-5(3-10)1-2-11-12/h1-2H,3-4,10H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be described by its molecular weight, density, boiling point, melting point, and flash point. For “[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl]methanamine hydrochloride”, the molecular weight is 215.6039696. Unfortunately, the density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Novel Synthetic Methodologies and Chemical Properties

• A study reported the ambient-temperature synthesis of novel N-pyrazolyl imines, showcasing methodologies that may relate to or could be applied for the synthesis and functionalization of [1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl]methanamine derivatives (Diana Becerra, J. Cobo, Juan C Castillo, 2021).
• Research into the synthesis of polysubstituted (5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl)(quinolin-4-yl)methanones revealed methods for creating complex molecules that could encompass the trifluoroethyl pyrazolyl derivatives, highlighting the significance of trifluoromethyl groups in synthetic chemistry (H. Bonacorso, P. Nogara, et al., 2016).

Potential Bioactive and Material Applications

• A study exploring the synthesis of glucose-fipronil conjugates, which include a trifluoromethyl phenyl pyrazole component, demonstrated a strategy for designing pro-pesticides, indicating a potential application in agricultural chemistry (Y. Wen, Xunyuan Jiang, et al., 2018).
• In material science, cobalt(II) complexes with N'-substituted bis(pyrazolyl)methane ligands were investigated for their potential in polymerization catalysis, showcasing the utility of pyrazole derivatives in catalytic processes (Sunghye Choi, S. Nayab, et al., 2015).
• The exploration of charge-transfer chemistry involving fluorine-containing pyrazolin-5-ones highlighted the significant role of pyrazole derivatives in the development of molecular complexes for various applications, including sensors and electronics (A. Adam, T. Altalhi, et al., 2021).

Safety and Hazards

The safety and hazards of a compound can be represented by its MSDS (Material Safety Data Sheet). Unfortunately, the MSDS for “[1-(2,2,2-Trifluoroethyl)-1H-pyrazol-5-yl]methanamine hydrochloride” is not available.